Cas no 1803544-33-3 (6-Cyano-3,4-difluoro-2-(trifluoromethoxy)pyridine)

• Product Name: 6-Cyano-3,4-difluoro-2-(trifluoromethoxy)pyridine
• CAS No: 1803544-33-3
• MF: C₇HF₅N₂O
• MW: 224.087658643723
• CID: 4911470
• Update Time: 2025-07-22

6-Cyano-3,4-difluoro-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-3,4-difluoro-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HF5N2O/c8-4-1-3(2-13)14-6(5(4)9)15-7(10,11)12/h1H
• InChI Key： HCQORMQCVPPTDQ-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(C#N)N=C1OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 272
• XLogP3: 2.6
• Topological Polar Surface Area: 45.9

Additional information on 6-Cyano-3,4-difluoro-2-(trifluoromethoxy)pyridine

Introduction to 6-Cyano-3,4-difluoro-2-(trifluoromethoxy)pyridine (CAS No. 1803544-33-3)

6-Cyano-3,4-difluoro-2-(trifluoromethoxy)pyridine, identified by its CAS number 1803544-33-3, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural properties and potential biological activities. This compound belongs to a class of heterocyclic molecules that are widely explored for their pharmacological efficacy and mechanistic insights into drug design. The presence of multiple fluorine atoms and functional groups such as cyano and trifluoromethoxy enhances its reactivity and binding affinity, making it a valuable scaffold for medicinal chemists.

The fluorinated pyridine core in this molecule is particularly noteworthy, as fluorine substitution can modulate electronic and steric properties, thereby influencing metabolic stability and binding interactions with biological targets. In recent years, there has been a surge in the development of fluorinated compounds due to their improved bioavailability, lipophilicity, and resistance to enzymatic degradation. The cyano group at the 6-position introduces a polar site for hydrogen bonding or electrostatic interactions, while the trifluoromethoxy group at the 2-position adds both lipophilicity and metabolic stability. These features collectively make 6-Cyano-3,4-difluoro-2-(trifluoromethoxy)pyridine a promising candidate for further derivatization and exploration in drug discovery.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to rapidly assess the potential of such compounds. For instance, virtual screening techniques have been employed to identify novel binding modes of 6-Cyano-3,4-difluoro-2-(trifluoromethoxy)pyridine with target proteins. Studies have suggested that this compound may exhibit inhibitory activity against various enzymes and receptors implicated in inflammatory and infectious diseases. The difluoro substitution at the 3,4 positions further enhances its interaction with biological targets by introducing additional steric hindrance and electronic modulation.

In the realm of agrochemicals, fluorinated pyridines have been increasingly utilized due to their ability to enhance pest resistance and environmental persistence. The structural motifs present in 6-Cyano-3,4-difluoro-2-(trifluoromethoxy)pyridine align well with these requirements, making it a potential lead compound for developing next-generation crop protection agents. Furthermore, the compound’s stability under various environmental conditions suggests its suitability for field applications without significant degradation.

The synthesis of 6-Cyano-3,4-difluoro-2-(trifluoromethoxy)pyridine involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include nucleophilic aromatic substitution reactions to introduce the fluoro groups, followed by cyanation and methoxylation at specific positions. These synthetic strategies not only showcase the versatility of fluorinated pyridines but also underscore the importance of precise functional group control in medicinal chemistry.

From a mechanistic perspective, the presence of electron-withdrawing groups such as the cyano moiety influences the electronic distribution across the molecule, which can be exploited to enhance binding affinity. Additionally, the trifluoromethoxy group’s ability to engage in hydrophobic interactions further contributes to its pharmacological potential. Such interactions are critical for optimizing drug-like properties such as solubility and bioavailability.

Current research is also exploring derivatives of 6-Cyano-3,4-difluoro-2-(trifluoromethoxy)pyridine to enhance their therapeutic profiles. For example, modifications at the 5-position or introduction of additional heterocycles have shown promise in improving selectivity against off-target enzymes. These studies underscore the importance of structure-activity relationships (SAR) in refining lead compounds into viable drug candidates.

The impact of fluorine substitution on pharmacokinetic properties cannot be overstated. Fluorinated compounds often exhibit prolonged half-lives due to reduced metabolic clearance. This characteristic is particularly advantageous for drugs requiring sustained therapeutic effects. The structural features of 6-Cyano-3,4-difluoro-2-(trifluoromethoxy)pyridine align well with this principle, making it a compelling candidate for further development.

In conclusion,6-Cyano-3,4-difluoro-2-(trifluoromethoxy)pyridine (CAS No. 1803544-33-3) represents a fascinating example of how structural complexity can be leveraged to develop biologically active molecules. Its unique combination of functional groups and fluorination patterns positions it as a versatile scaffold for pharmaceutical innovation. As research continues to uncover new applications for this compound and its derivatives,its significance in drug discovery is expected to grow further, driving advancements across multiple therapeutic areas.